Cas no 61561-54-4 (Benzeneacetic acid, 2-(3-methylbenzoyl)-)
61561-54-4 structure
Product Name:Benzeneacetic acid, 2-(3-methylbenzoyl)-
CAS No:61561-54-4
MF:C16H14O3
MW:254.280564785004
CID:474807
PubChem ID:15621215
Update Time:2025-04-19
Benzeneacetic acid, 2-(3-methylbenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 2-(3-methylbenzoyl)-
- 2-[2-(3-methylbenzoyl)phenyl]acetic acid
- DTXSID00575920
- [2-(3-Methylbenzoyl)phenyl]acetic acid
- 61561-54-4
-
- Inchi: 1S/C16H14O3/c1-11-5-4-7-13(9-11)16(19)14-8-3-2-6-12(14)10-15(17)18/h2-9H,10H2,1H3,(H,17,18)
- InChI Key: VZHKYVMZDSDDFW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C)C=1)C1C=CC=CC=1CC(=O)O
Computed Properties
- Exact Mass: 254.09432
- Monoisotopic Mass: 254.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzeneacetic acid, 2-(3-methylbenzoyl)- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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